![molecular formula C11H13N3O B5664518 4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one](/img/structure/B5664518.png)
4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one" is a member of the 1,2,4-triazine family, characterized by its unique structural framework that incorporates a triazine ring substituted with a 3,4-dimethylphenyl group and a dihydro-1,2,4-triazin-6(1H)-one moiety. This structural arrangement contributes to its distinct chemical and physical properties, making it a subject of interest in various chemical studies.
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives, including compounds similar to "4-(3,4-dimethylphenyl)-4,5-dihydro-1,2,4-triazin-6(1H)-one," often involves cyclocondensation and cycloaddition pathways starting from amino acid imidates and hydrazines. A base-catalyzed methylation process is typically employed for introducing methyl groups at specific positions on the triazine ring (Collins, Hughes, & Johnson, 1999).
Molecular Structure Analysis
The molecular structure of triazine derivatives is characterized by extensive intermolecular hydrogen bonding, which significantly influences their crystalline arrangement and stability. For instance, compounds within this family have been observed to crystallize in various space groups, displaying intricate hydrogen bonding networks and pi-pi stacking interactions that stabilize their molecular structures (Hwang et al., 2006).
Chemical Reactions and Properties
1,2,4-Triazine compounds undergo a variety of chemical reactions, including oxidation, ring contraction, and nucleophilic substitution, which can alter their chemical structure and properties. For example, oxidation processes can convert dihydrotriazinones to their corresponding dehydro derivatives, while base-catalyzed ring contraction can transform triazepines into triazines with different substitution patterns (Collins, Hughes, & Johnson, 1999).
properties
IUPAC Name |
4-(3,4-dimethylphenyl)-1,5-dihydro-1,2,4-triazin-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-8-3-4-10(5-9(8)2)14-6-11(15)13-12-7-14/h3-5,7H,6H2,1-2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQBICKFDICGEEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(=O)NN=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.